3-Methyl-1-butene 3-Methyl-1-butene 3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals.
3-methylbut-1-ene is an alkene that is but-1-ene carrying a methyl substituent at position 3.
Brand Name: Vulcanchem
CAS No.: 563-45-1
VCID: VC0165623
InChI: InChI=1S/C5H10/c1-4-5(2)3/h4-5H,1H2,2-3H3
SMILES: CC(C)C=C
Molecular Formula: C5H10
Molecular Weight: 70.13 g/mol

3-Methyl-1-butene

CAS No.: 563-45-1

Reference Standards

VCID: VC0165623

Molecular Formula: C5H10

Molecular Weight: 70.13 g/mol

3-Methyl-1-butene - 563-45-1

CAS No. 563-45-1
Product Name 3-Methyl-1-butene
Molecular Formula C5H10
Molecular Weight 70.13 g/mol
IUPAC Name 3-methylbut-1-ene
Standard InChI InChI=1S/C5H10/c1-4-5(2)3/h4-5H,1H2,2-3H3
Standard InChIKey YHQXBTXEYZIYOV-UHFFFAOYSA-N
SMILES CC(C)C=C
Canonical SMILES CC(C)C=C
Boiling Point 20.1 °C
Colorform ... gas
Density 0.6213 @ 25 °C/4 °C
Flash Point less than 20 °F (NFPA, 2010)
BELOW 20 °F (BELOW -7 °C) (CLOSED CUP)
Melting Point -168.5 °C
Physical Description 3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals.
GasVapor; Liquid
Description 3-methyl-1-butene appears as a colorless volatile liquid with a disagreeable odor. Insoluble in water and less dense than water. Vapors heavier than air. Used to make other chemicals.
3-methylbut-1-ene is an alkene that is but-1-ene carrying a methyl substituent at position 3.
Solubility 0.00 M
Soluble in benzene; miscible in ethanol and ethyl ether
In water, 130 mg/l @ 25 °C.
Vapor Pressure 902.61 mmHg
903 mm Hg @ 25 °C
PubChem Compound 11239
Last Modified Nov 11 2021
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